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Compound of Interest

Compound Name: 4,5-Dimethylthiazole

Cat. No.: B1345194

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides comprehensive safety and toxicology information for the
laboratory use of 4,5-Dimethylthiazole (CAS No. 3581-91-7). The following sections detail the
hazardous properties, toxicological data, safe handling procedures, and emergency protocols
associated with this compound, ensuring a secure research environment.

GHS Hazard Identification and Classification

4,5-Dimethylthiazole is classified as a hazardous chemical under the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS). Researchers must be aware of its
potential dangers before handling.

GHS Classification:

Flammable liquids: Category 3[1][2]

Acute toxicity, Oral: Category 4[1][2]

Skin irritation: Category 2[1][2]

Serious eye damage: Category 1[1][3]

Specific target organ toxicity - single exposure (Respiratory system): Category 3[1][2]
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Signal Word: Danger[1][3]

Hazard Statements:

e H226: Flammable liquid and vapor.[1][2][3]

o H302: Harmful if swallowed.[1][2][4]

e H315: Causes skin irritation.[1][2][5]

e H318: Causes serious eye damage.[1][3]

o H335: May cause respiratory irritation.[1][2][5]

Toxicological Data

The following tables summarize the available quantitative toxicological data for 4,5-
Dimethylthiazole. These values are critical for risk assessment in a laboratory setting.

Table 1: Acute Toxicity Data

Endpoint Species Route Value Reference
LD50 Rat Oral 960 mg/kg [2][3][6]
Rat (Male,
LD50 Gavage 964.90 mg/kg [6]
Female)
LD50 - Dermal Not determined [6]
LC50 - Inhalation Not determined [6]

Table 2: Irritation Data

Endpoint Result
Skin Irritation Causes skin irritation[1][2][3]
Eye Irritation Causes serious eye damage[1][3]
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Experimental Protocols

Detailed experimental protocols for the toxicological studies of 4,5-Dimethylthiazole are not
readily available in the public domain. However, standardized guidelines from the Organisation
for Economic Co-operation and Development (OECD) are typically followed for such
assessments. The following are representative methodologies for the observed toxicological
endpoints.

Acute Oral Toxicity - Up-and-Down Procedure (UDP) (as
per OECD Test Guideline 425)

This method is a sequential test that uses a minimal number of animals to classify the acute
oral toxicity of a substance.

Test Animals: Typically, female rats from a standard laboratory strain are used. Animals are
young, healthy adults.

» Housing and Feeding: Animals are housed in individual cages with controlled temperature
and light cycles. Standard laboratory diet and water are provided ad libitum.

» Dosage Administration: The test substance is administered in a single dose by gavage using
a stomach tube. The volume administered is kept as low as practical.

e Procedure:

o Asingle animal is dosed at a starting level just below the best preliminary estimate of the
LD50.

o If the animal survives, the next animal is dosed at a higher level. If it dies, the next animal
is dosed at a lower level.

o The dose for each subsequent animal is adjusted up or down depending on the outcome
for the previous animal.

o This sequence is continued until the stopping criteria are met (typically after observing a
specified number of reversals in outcome).
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» Observation Period: Animals are observed for mortality and clinical signs of toxicity for at
least 14 days. Observations include changes in skin, fur, eyes, and mucous membranes, as
well as respiratory, circulatory, autonomic, and central nervous system effects.

o Data Analysis: The LD50 is calculated using the maximum likelihood method based on the
sequence of outcomes.

Acute Dermal Irritation/Corrosion (as per OECD Test
Guideline 404)

This test evaluates the potential of a substance to cause skin irritation or corrosion.
o Test Animals: Healthy, young adult albino rabbits are typically used.
e Procedure:

o Asmall area of the animal's back is clipped free of fur.

o A 0.5 mL (for liquids) or 0.5 g (for solids) dose of the test substance is applied to a small
patch of skin (approximately 6 cm?).

o The treated area is covered with a gauze patch and non-irritating tape.
o The exposure duration is typically 4 hours.

o Observation: After the exposure period, the patch is removed, and the skin is wiped to
remove any residual test substance. The skin is then examined for erythema (redness) and
edema (swelling) at 1, 24, 48, and 72 hours after patch removal.

e Scoring: The severity of the skin reactions is scored on a scale of 0 to 4. A substance is
identified as an irritant if it produces a mean score of = 2.3 but < 4.0 for either erythema or
edema.

Acute Eye Irritation/Corrosion (as per OECD Test
Guideline 405)

This test assesses the potential of a substance to cause eye irritation or corrosion.
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» Test Animals: Healthy, young adult albino rabbits are typically used.
e Procedure:

o Asingle 0.1 mL (for liquids) or 0.1 g (for solids) dose of the test substance is instilled into
one eye of the animal. The other eye remains untreated and serves as a control.

o The eyelids are held together for about one second after instillation.

o Observation: The eyes are examined at 1, 24, 48, and 72 hours after instillation. The cornea,
iris, and conjunctiva are evaluated for the degree of opacity, inflammation, and redness.

e Scoring: The severity of the eye reactions is scored. A substance is considered to cause
serious eye damage (Category 1) if it produces irreversible tissue damage in the eye or
serious physical decay of vision.

Laboratory Safety and Handling

Adherence to strict safety protocols is mandatory when working with 4,5-Dimethylthiazole.
The following workflows and procedures should be implemented.

Personal Protective Equipment (PPE)

Required Personal Protective Equipment

Eye Protection Hand Protection Body Protection Respiratory Protection
(Safety glasses with side shields or goggles) (Chemical-resistant gloves, e.g., Nitrile) (Lab coat, closed-toe shoes) (Use in a well-ventilated area or fume hood)

Click to download full resolution via product page

Caption: Essential personal protective equipment for handling 4,5-Dimethylthiazole.

Safe Handling Workflow
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Before Handling

Read and Understand SDS

'

Ensure Proper Ventilation
(Fume Hood Available and Functioning)

'

Don Appropriate PPE

Handling the Chemical

Dispense Carefully
(Avoid splashing and aerosol generation)

l

Keep Container Tightly Closed When Not in Use

After Handling

Decontaminate Work Area

'

Remove PPE Correctly

'

Wash Hands Thoroughly

Store Properly

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling of 4,5-Dimethylthiazole.
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Storage Requirements

Store 4,5-Dimethylthiazole in a cool, dry, and well-ventilated area away from heat, sparks,
open flames, and hot surfaces.[1][2] Keep the container tightly closed.[1][2] It is incompatible
with strong oxidizing agents, strong acids, strong bases, and strong reducing agents.[2]

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency involving 4,5-
Dimethylthiazole.

First-Aid Measures

« |If Swallowed: Call a poison center or doctor if you feel unwell.[1] Rinse mouth.[1] Do NOT
induce vomiting without medical advice.[1]

« If on Skin (or hair): Remove/Take off immediately all contaminated clothing. Rinse skin with
water/shower.[1] If skin irritation occurs, get medical advice/attention.[1]

« If Inhaled: Remove person to fresh air and keep comfortable for breathing.[1]

 Ifin Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[1] Immediately call a poison center or doctor.[1]

Spill Response Protocol
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Evacuate Immediate Area

'

Ensure Adequate Ventilation

'

Remove All Sources of Ignition

'

Contain Spill with Inert Absorbent Material
(e.g., sand, vermiculite)

'

Collect and Place in a Suitable, Closed Container for Disposal

'

Clean the Spill Area Thoroughly

Dispose of Waste According to Local Regulations

Click to download full resolution via product page

Caption: Protocol for responding to a spill of 4,5-Dimethylthiazole.

Physical and Chemical Properties
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Table 3: Physical and Chemical Properties of 4,5-Dimethylthiazole

Property Value Reference
Molecular Formula C5H7NS [1]
Molecular Weight 113.18 g/mol [1][4]
Appearance Yellow liquid [1]

Boiling Point 158 °C [1]

Flash Point 51 °C (closed cup) [1]

Density 1.07 g/mL at 25 °C

Refractive Index n20/D 1.521

This guide is intended for use by qualified individuals trained in handling hazardous chemicals.
Always refer to the most current Safety Data Sheet (SDS) for 4,5-Dimethylthiazole before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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data-for-lab-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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